3-Chloro-3',5'-difluorobenzophenone
Description
3-Chloro-3',5'-difluorobenzophenone (3CDFBP) is an organic compound that is used in a variety of scientific research applications. It is a colorless, crystalline compound that has a melting point of 140-142°C, and a boiling point of 226-228°C. 3CDFBP has a molecular formula of C13H7ClF2O and a molecular weight of 257.65 g/mol. It is a highly reactive compound and is used in a variety of synthesis methods.
Scientific Research Applications
1. Synthesis and Characterization in Chemistry
3-Chloro-3',5'-difluorobenzophenone has been utilized in various synthetic and characterization studies in chemistry. For instance, it has been used in the preparation of new fluorine-containing derivatives, as seen in the synthesis of new 4-pentafluorosulfanyl and 4-perfluoroalkylthio derivatives from corresponding bis(chloro-nitrophenyl)disulfides. These derivatives demonstrate the role of fluorine-containing, electron-withdrawing substituents in activating the halogen substituent towards nucleophilic attack (Sipyagin et al., 2004).
2. Applications in Polymer Science
The compound is significant in the field of polymer science, particularly in the synthesis of organosoluble and light-colored polyimides. Studies have shown that incorporating this compound into polyimides can significantly influence their solubility, thermal stability, and optical properties. This is evident in research involving the synthesis of fluorinated polyimides, where the structural modification with such compounds has led to polymers with desirable properties for various industrial applications (Jang et al., 2007).
3. Use in Advanced Material Research
Advanced materials research often employs this compound for the synthesis of high-performance materials. For example, research in the development of fluorinated phthalazinone monomers for use in polycondensation reactions showcases the compound's significance. Such studies underscore its role in creating materials with excellent solubility and thermal properties, suitable for applications in engineering plastics and membrane materials (Xiao et al., 2003).
properties
IUPAC Name |
(3-chlorophenyl)-(3,5-difluorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClF2O/c14-10-3-1-2-8(4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXIUPPISZOSNEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)C2=CC(=CC(=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClF2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20373905 |
Source
|
| Record name | 3-Chloro-3',5'-difluorobenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20373905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
746651-98-9 |
Source
|
| Record name | (3-Chlorophenyl)(3,5-difluorophenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=746651-98-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-3',5'-difluorobenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20373905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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